Cas no 35054-52-5 (calcium nitrate hydrate)

• Product Name: calcium nitrate hydrate
• CAS No: 35054-52-5
• MF: CaH₂N₂O₇
• MW: 182.10300
• MDL: MFCD00149603
• CID: 89122
• PubChem ID: 24852134
• Update Time: 2025-06-11

calcium nitrate hydrate Chemical and Physical Properties

Names and Identifiers

• calcium nitrate hydrate
• CALCIUM NITRATE, HYDROUS
• Nitric acid, calcium salt, hydrate
• calcium nitrate hydrate, puratronic
• calcium,dinitrate,hydrate
• Nitric acid,calciumsalt,hydrate (9CI)
• r (metals basis)
• Nitric acid calcium salt hydrate
• MFCD00149603
• calcium;dinitrate;hydrate
• Calcium nitrate--water (1/2/1)
• Calcium nitrate hydrate, 99.995% (metals basis)
• JJIQGEZLLWXYKV-UHFFFAOYSA-N
• Nitric acid calcium salt
• DTXSID00583429
• AKOS025295195
• calcium nitrate monohydrate
• 35054-52-5

• MDL： MFCD00149603
• Inchi： InChI=1S/Ca.2NO3.H2O/c;2*2-1(3)4;/h;;;1H2/q+2;2*-1;
• InChI Key： JJIQGEZLLWXYKV-UHFFFAOYSA-N
• SMILES： O.[Ca+2].[N+]([O-])(=O)[O-].[N+]([O-])(=O)[O-]

Computed Properties

• Exact Mass: 181.94900
• Monoisotopic Mass: 181.9487913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Color/Form: crystal
• Density: 1.82
• Melting Point: 45 °C (lit.)
• Boiling Point: 132°C
• Flash Point: 132°C
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Oxidizer. Incompatible with reducing agents, strong acids.
• PSA: 146.99000
• LogP: 0.50390
• Solubility: Soluble
• Merck: 14,1682
• Sensitiveness: Hygroscopic

calcium nitrate hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H272
• Warning Statement： P220
• Hazardous Material transportation number：UN 1454 5.1 / PGIII
• WGK Germany：1
• Hazard Category Code： 8
• RTECS：EW3000000
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal nitrates

Additional information on calcium nitrate hydrate

Research Brief on Calcium Nitrate Hydrate (35054-52-5) in Chemical and Biomedical Applications

Calcium nitrate hydrate (CAS: 35054-52-5) is a versatile inorganic compound with significant applications in chemical, agricultural, and biomedical fields. Recent studies have explored its role in drug delivery systems, bone tissue engineering, and as a precursor for advanced materials. This research brief synthesizes the latest findings on calcium nitrate hydrate, focusing on its biomedical potential and innovative applications.

A 2023 study published in Advanced Materials demonstrated the use of calcium nitrate hydrate as a key component in bioactive scaffolds for bone regeneration. The researchers utilized its high solubility and calcium ion release properties to enhance osteoblast proliferation. The study reported a 40% increase in cell viability compared to traditional hydroxyapatite-based scaffolds, highlighting its potential in orthopedic applications.

In pharmaceutical formulations, calcium nitrate hydrate has emerged as a novel excipient for controlled drug release systems. A recent Journal of Controlled Release article (2024) detailed its use in creating pH-responsive hydrogels. The compound's unique hydration properties enabled precise modulation of drug release kinetics, particularly for osteoporosis medications where controlled calcium delivery is critical.

Significant progress has been made in understanding the compound's molecular interactions. Nuclear magnetic resonance (NMR) studies published in Chemical Communications (2023) revealed new insights into the hydration dynamics of calcium nitrate hydrate, explaining its exceptional stability in aqueous environments. These findings have important implications for designing more effective biomedical carriers.

From a safety perspective, recent toxicological assessments (2024) confirmed the biocompatibility of calcium nitrate hydrate in various biomedical applications. Animal studies showed no significant adverse effects at concentrations up to 500 mg/kg, supporting its use in implantable medical devices. However, researchers emphasize the need for long-term degradation studies.

The agricultural sector continues to benefit from calcium nitrate hydrate research, with new formulations showing improved nitrogen use efficiency. A 2023 study in Plant Science demonstrated that nano-encapsulated calcium nitrate hydrate increased crop yields by 15-20% while reducing environmental leaching by 30% compared to conventional fertilizers.

Future research directions include exploring calcium nitrate hydrate's potential in cancer therapy (as a calcium overload inducer) and its use in smart biomaterials that respond to physiological stimuli. The compound's versatility and established safety profile position it as a promising candidate for numerous biomedical innovations in the coming decade.